2-Naphthalenesulfonic acid, 7,7-(2-methyl-1,5-pentanediyl)bisimino(6-fluoro-1,3,5-triazine-4,2-diyl)
2-Naphthalenesulfonic acid, 7,7-(2-methyl-1,5-pentanediyl)bisimino(6-fluoro-1,3,5-triazine-4,2-diyl)
Brand Name:
Vulcanchem
CAS No.:
149850-34-0
VCID:
VC0116356
InChI:
InChI=1S/C56H46F2N18O20S6.K.Li.Na/c1-28(27-60-54-64-52(58)66-56(68-54)62-34-9-17-40-30(22-34)24-46(102(94,95)96)48(50(40)78)76-74-42-19-11-36(26-44(42)100(88,89)90)72-70-32-6-14-38(15-7-32)98(82,83)84)3-2-20-59-53-63-51(57)65-55(67-53)61-33-8-16-39-29(21-33)23-45(101(91,92)93)47(49(39)77)75-73-41-18-10-35(25-43(41)99(85,86)87)71-69-31-4-12-37(13-5-31)97(79,80)81;;;/h4-19,21-26,28,73-74H,2-3,20,27H2,1H3,(H,79,80,81)(H,82,83,84)(H,85,86,87)(H,88,89,90)(H,91,92,93)(H,94,95,96)(H2,59,61,63,65,67)(H2,60,62,64,66,68);;;/q;3*+1/p-3/b71-69?,72-70?,75-47-,76-48+;;;
SMILES:
[Li+].CC(CCCNC1=NC(=NC(=N1)NC2=CC3=C(C=C2)C(=O)C(=NNC4=C(C=C(C=C4)N=NC5=CC=C(C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-])F)CNC6=NC(=NC(=N6)NC7=CC8=C(C=C7)C(=O)C(=NNC9=C(C=C(C=C9)N=NC1=CC=C(C=C1)S(=O)(=O)O)S(=O)(=O)O)C(=C8)S(=O)(=O)O)F.[Na+].[K+]
Molecular Formula:
C56H43F2KLiN18NaO20S6
Molecular Weight:
1587.451
2-Naphthalenesulfonic acid, 7,7-(2-methyl-1,5-pentanediyl)bisimino(6-fluoro-1,3,5-triazine-4,2-diyl)
CAS No.: 149850-34-0
Main Products
VCID: VC0116356
Molecular Formula: C56H43F2KLiN18NaO20S6
Molecular Weight: 1587.451
| CAS No. | 149850-34-0 |
|---|---|
| Product Name | 2-Naphthalenesulfonic acid, 7,7-(2-methyl-1,5-pentanediyl)bisimino(6-fluoro-1,3,5-triazine-4,2-diyl) |
| Molecular Formula | C56H43F2KLiN18NaO20S6 |
| Molecular Weight | 1587.451 |
| IUPAC Name | lithium;potassium;sodium;(3E)-7-[[4-fluoro-6-[[5-[[4-fluoro-6-[[(6Z)-5-oxo-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]naphthalen-2-yl]amino]-1,3,5-triazin-2-yl]amino]-4-methylpentyl]amino]-1,3,5-triazin-2-yl]amino]-4-oxo-3-[[2-sulfonato-4-[(4-sulfonatophenyl)diazenyl]phenyl]hydrazinylidene]naphthalene-2-sulfonate |
| Standard InChI | InChI=1S/C56H46F2N18O20S6.K.Li.Na/c1-28(27-60-54-64-52(58)66-56(68-54)62-34-9-17-40-30(22-34)24-46(102(94,95)96)48(50(40)78)76-74-42-19-11-36(26-44(42)100(88,89)90)72-70-32-6-14-38(15-7-32)98(82,83)84)3-2-20-59-53-63-51(57)65-55(67-53)61-33-8-16-39-29(21-33)23-45(101(91,92)93)47(49(39)77)75-73-41-18-10-35(25-43(41)99(85,86)87)71-69-31-4-12-37(13-5-31)97(79,80)81;;;/h4-19,21-26,28,73-74H,2-3,20,27H2,1H3,(H,79,80,81)(H,82,83,84)(H,85,86,87)(H,88,89,90)(H,91,92,93)(H,94,95,96)(H2,59,61,63,65,67)(H2,60,62,64,66,68);;;/q;3*+1/p-3/b71-69?,72-70?,75-47-,76-48+;;; |
| Standard InChIKey | XWBJDGAPWXSHBT-XEKRUYDPSA-K |
| SMILES | [Li+].CC(CCCNC1=NC(=NC(=N1)NC2=CC3=C(C=C2)C(=O)C(=NNC4=C(C=C(C=C4)N=NC5=CC=C(C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-])F)CNC6=NC(=NC(=N6)NC7=CC8=C(C=C7)C(=O)C(=NNC9=C(C=C(C=C9)N=NC1=CC=C(C=C1)S(=O)(=O)O)S(=O)(=O)O)C(=C8)S(=O)(=O)O)F.[Na+].[K+] |
| Last Modified | Aug 20 2021 |
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